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Compound of Interest

Compound Name: A1120

Cat. No.: B1666370

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of A-1120, a Nonretinoid RBP4 Antagonist.

This document provides critical safety and logistical information for the handling of A-1120
(CAS RN: 1152782-19-8), a selective non-retinoid ligand for retinol-binding protein 4 (RBP4).[1]
Adherence to these guidelines is essential to ensure a safe laboratory environment and to
maintain the integrity of your research.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling A-1120.

PPE Category Specific Recommendations

Eye/Face Protection Wear chemical safety goggles and a face shield.

Use chemically resistant gloves (e.g., nitrile,
Skin Protection neoprene). Wear a lab coat and ensure full body

coverage.

A NIOSH-approved respirator with an

) ) appropriate cartridge is required if working

Respiratory Protection ] ] ) ]
outside a fume hood or if there is a risk of

aerosolization.
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Operational Plan: Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.
o Ensure safety shower and eyewash stations are readily accessible.

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace by covering surfaces with absorbent, disposable bench paper.

¢ Weighing and Aliquoting: Conduct all weighing and aliquoting of solid A-1120 within a
chemical fume hood to minimize inhalation exposure.

¢ Solution Preparation: When preparing solutions, add A-1120 slowly to the solvent to avoid
splashing.

» Avoid Contact: Avoid direct contact with skin, eyes, and clothing. Do not breathe dust or
vapor.

¢ Hygiene: Wash hands thoroughly after handling, even if gloves were worn. Do not eat, drink,
or smoke in the laboratory.

Storage:
o Store in a tightly sealed, light-resistant container.

» Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan

All waste materials contaminated with A-1120 must be treated as hazardous waste.

e Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, tubes, bench paper) in a
designated, labeled hazardous waste container.
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» Liquid Waste: Collect all liquid waste containing A-1120 in a separate, labeled hazardous
waste container.

» Disposal: Dispose of all hazardous waste in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures.

Emergency Procedures

Spill Response:

o Evacuate: Immediately evacuate the area of the spill.

 Alert: Notify your supervisor and your institution's EHS department.
e Secure: Restrict access to the spill area.

o Cleanup: Only trained personnel with appropriate PPE should clean up the spill. Use an
absorbent material to contain the spill, then collect it into a sealed, labeled hazardous waste
container.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Signaling Pathway and Experimental Workflow
Diagrams
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A-1120 Mechanism of Action

A-1120 (Nonretinoid Ligand) Retinol RBP4-Retinol Complex

Displaced by A-1120

RBP4-TTR Interaction Disrupted Retinol-Binding Protein 4 (RBP4)

Interaction with

@erum RBP4 and Retinol Transthyretin (TTR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
A-1120]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666370#personal-protective-equipment-for-
handling-a-1120]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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